Cas no 1428352-28-6 (4-[({1-[(2-methoxyphenyl)carbamoyl]piperidin-4-yl}methyl)carbamoyl]-3-(thiophen-2-yl)butanoic acid)

• Product Name: 4-[({1-[(2-methoxyphenyl)carbamoyl]piperidin-4-yl}methyl)carbamoyl]-3-(thiophen-2-yl)butanoic acid
• CAS No: 1428352-28-6
• MF: C₂₃H₂₉N₃O₅S
• MW: 459.558464765549
• CID: 5403751
• Update Time: 2025-05-19

4-[({1-[(2-methoxyphenyl)carbamoyl]piperidin-4-yl}methyl)carbamoyl]-3-(thiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[[1-[(2-methoxyphenyl)carbamoyl]piperidin-4-yl]methylamino]-5-oxo-3-thiophen-2-ylpentanoic acid
• 4-[({1-[(2-methoxyphenyl)carbamoyl]piperidin-4-yl}methyl)carbamoyl]-3-(thiophen-2-yl)butanoic acid

• Inchi： 1S/C23H29N3O5S/c1-25(21(27)14-16(15-22(28)29)20-8-5-13-32-20)17-9-11-26(12-10-17)23(30)24-18-6-3-4-7-19(18)31-2/h3-8,13,16-17H,9-12,14-15H2,1-2H3,(H,24,30)(H,28,29)
• InChI Key： LFLINSZVHAPERW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1SC=CC=1)CC(N(C1CCN(C(=O)NC2=CC=CC=C2OC)CC1)C)=O

Additional information on 4-[({1-[(2-methoxyphenyl)carbamoyl]piperidin-4-yl}methyl)carbamoyl]-3-(thiophen-2-yl)butanoic acid

4-[({1-[(2-Methoxyphenyl)carbamoyl]piperidin-4-yl}methyl)carbamoyl]-3-(thiophen-2-yl)butanoic Acid: A Comprehensive Overview

4-[({1-[(2-Methoxyphenyl)carbamoyl]piperidin-4-yl}methyl)carbamoyl]-3-(thiophen-2-yl)butanoic acid (CAS No. 1428352-28-6) is a specialized piperidine derivative with a unique molecular structure that combines a thiophene ring and a butanoic acid moiety. This compound has garnered significant attention in the pharmaceutical and chemical research communities due to its potential applications in drug discovery and development. The presence of both carbamoyl and butanoic acid functional groups makes it a versatile intermediate for synthesizing more complex molecules.

The molecular formula of this compound is C23H27N3O5S, and its molecular weight is approximately 457.54 g/mol. The 2-methoxyphenyl group attached to the piperidine ring enhances its lipophilicity, which is a critical factor in drug design for improving membrane permeability. Researchers are particularly interested in its potential as a bioactive scaffold for targeting specific enzymes or receptors, given its structural similarity to known pharmacophores.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 4-[({1-[(2-methoxyphenyl)carbamoyl]piperidin-4-yl}methyl)carbamoyl]-3-(thiophen-2-yl)butanoic acid?" Preliminary studies suggest that its thiophene-containing structure may interact with biological targets involved in inflammation or metabolic disorders. However, further research is needed to validate these hypotheses. The compound's carbamoyl linkage also makes it a candidate for prodrug development, where it could be modified to enhance bioavailability.

Another trending topic in the scientific community is the use of piperidine derivatives in central nervous system (CNS) drug discovery. Given the compound's structural features, it may have potential applications in neurological conditions, though this remains speculative without empirical data. The butanoic acid moiety could also play a role in modulating solubility and pharmacokinetic properties, which are critical for oral drug formulations.

From a synthetic chemistry perspective, the compound's multi-functional groups offer numerous opportunities for derivatization. Chemists often search for "efficient synthesis routes for 4-[({1-[(2-methoxyphenyl)carbamoyl]piperidin-4-yl}methyl)carbamoyl]-3-(thiophen-2-yl)butanoic acid" to explore its full potential. Current methods typically involve multi-step reactions, including amide coupling and carbamoylation, but optimizing these processes remains an active area of research.

The compound's CAS number 1428352-28-6 is frequently used in patent literature and academic publications, highlighting its relevance in intellectual property and innovation. As the demand for novel small-molecule therapeutics grows, compounds like this are likely to remain in the spotlight for both academic and industrial researchers.

In summary, 4-[({1-[(2-methoxyphenyl)carbamoyl]piperidin-4-yl}methyl)carbamoyl]-3-(thiophen-2-yl)butanoic acid represents a fascinating area of study at the intersection of medicinal chemistry and drug development. Its unique structure and potential applications make it a compound worth watching in the coming years.